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Compound of Interest

Compound Name: 2-Bromobenzoyl chloride

L  Get Quote

Cat. No.: B130232

An In-depth Technical Guide to the Safety of 2-Bromobenzoyl Chloride

For professionals in research, science, and drug development, a thorough understanding of
chemical safety is paramount. This guide provides a comprehensive overview of the safety
data for 2-Bromobenzoyl chloride, a reactive acyl chloride used in organic synthesis. The
following sections detail its hazards, properties, and the necessary protocols for safe handling,
storage, and emergency response.

Chemical Identification and Properties

2-Bromobenzoyl chloride is a combustible, corrosive liquid.[1] Key identification and physical
properties are summarized below.

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name 2-bromobenzoyl chloride[2]
CAS Number 7154-66-7[3][4]

EC Number 230-507-4[3][4]

Molecular Formula

C7H4BrCIO[2]

Molecular Weight

219.46 g/mol [2][4]
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| SMILES String | CIC(=O)clccccclBr |

Table 2: Physical and Chemical Properties

Property Value
Appearance Liquid

Melting Point 8-10 °C

Boiling Point 245 °CI[5]

Density 1.679 g/mL at 25 °C
Refractive Index n20/D 1.597

| Flash Point | > 112 °C (> 233.6 °F)[4] |

Hazard Identification and Classification

This chemical is classified as hazardous, causing severe skin burns and eye damage, and may
also cause respiratory irritation.[2][6][7] It is also a lachrymator, a substance that causes
tearing.[6][8]

Table 3: GHS Hazard Classification

Hazard Class Category
Skin Corrosion/Irritation Category 1B[3][6][8]
Serious Eye Damage/Eye Irritation Category 1[6][8]

| Specific target organ toxicity (single exposure) | Category 3 (Target Organ: Respiratory
system)[4][6][8] |

Table 4: Hazard Statements and Precautionary Codes
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Type

Hazard Statement

Code

H314

Statement

Causes severe skin burns
and eye damage.[2][3][7]
[°]

Hazard Statement

H335

May cause respiratory

irritation.[4]

Precautionary

P260, P261

Do not breathe

dust/fume/gas/mist/vapours/sp
ray.[3][7][9]

Precautionary

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.[3]

Precautionary

P301+P330+P331

IF SWALLOWED: Rinse
mouth. Do NOT induce
vomiting.[3][7][9]

Precautionary

P303+P361+P353

IF ON SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with

water/shower.[7][9]

Precautionary

P304+P340

IF INHALED: Remove person
to fresh air and keep

comfortable for breathing.[3]

Precautionary

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.[3][7][9]

Precautionary

P405

Store locked up.[3][7][9]

| Precautionary | P501 | Dispose of contents/container to an approved waste disposal plant.[3]

[10]1
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Experimental and Safety Protocols

The following protocols are standard safety and emergency procedures derived from Safety

Data Sheets. They are not research-specific experimental methodologies but are critical for

ensuring laboratory safety.

First Aid Measures

Eye Contact: Immediately hold eyelids apart and flush the eye continuously with running
water for at least 15 minutes.[6][8][10] Ensure complete irrigation by occasionally lifting the
upper and lower lids.[10] Remove contact lenses if present and easy to do, and continue
rinsing.[3][6][8] Seek immediate medical attention from an ophthalmologist.[6]

Skin Contact: Take off immediately all contaminated clothing.[3] Rinse the skin with plenty of
water or use a safety shower.[10] Wash the affected area with soap and plenty of water.[3]
Seek immediate medical advice.[7] Contaminated clothing must be washed before reuse.[3]
[6][10]

Inhalation: Remove the victim to fresh air and keep them comfortable for breathing.[3][6][10]
If breathing is difficult, give oxygen.[3] If the person is not breathing, provide artificial
respiration, but do not use the mouth-to-mouth method if the substance was inhaled.[8] Call
a physician or POISON CENTER immediately.[6]

Ingestion: Rinse the mouth with water.[3] Do NOT induce vomiting.[3][6][8][10] Give the
casualty as much water as they can comfortably drink.[10] Never give anything by mouth to
an unconscious person.[3] Urgent hospital treatment is likely needed; transport to a hospital
or doctor without delay.[10]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, alcohol-resistant

foam, or sand.[3][10][11] A water spray or fog should only be used for large fires.[10]

o Unsuitable Extinguishing Media: Do not use water directly, as the substance reacts with

water.[1][11]
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o Specific Hazards: The substance is combustible and presents a slight fire hazard when
exposed to heat or flame.[1][10] Heating may cause containers to rupture violently.[10]
Combustion can produce toxic and corrosive fumes, including carbon monoxide (CO),
carbon dioxide (CO3), hydrogen bromide, hydrogen chloride, and phosgene.[1][6][8]

» Protective Actions: Firefighters should wear self-contained breathing apparatus (SCBA) and
full protective gear.[1][3][8]

Accidental Release Measures

e Personal Precautions: Evacuate personnel to a safe area and move upwind from the spill.[1]
[3] Avoid breathing vapors and ensure adequate ventilation.[3][10] Avoid all personal contact
by wearing appropriate protective equipment.[10]

e Environmental Precautions: Prevent the substance from entering drains or waterways.[3]

e Containment and Cleaning: Contain the spill using sand, earth, or other inert absorbent
material.[10] Collect the material into a suitable, labeled container for disposal.[3][10] Do not
expose the spilled material to water.[6][8]

Visualization of Safe Handling Workflow

Proper handling is crucial to minimize exposure risks. The following diagram outlines the logical
workflow for the safe handling of 2-Bromobenzoyl chloride.
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Preparation & Assessment

1. Conduct Risk Assessment Emergency Event
(Review SDS) (Spill, Exposure)

2. Select & Inspect PPE
(Gloves, Goggles, Lab Coat)

y

Handling Procedure

3. Work in Ventilated Area
(Chemical Fume Hood)

l

4. Handle with Care
(Avoid Inhalation & Contact)

l

5. Secure Storage
(Cool, Dry, Inert Atmosphere)

y

Post-Handling & Disposal

6. Decontaminate Work Area
& Wash Hands

7. Dispose of Waste
(Follow Regulations)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Bromobenzoyl chloride.
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Exposure Controls and Personal Protection

To prevent exposure, appropriate engineering controls and personal protective equipment
(PPE) are mandatory.

« Engineering Controls: Work should be conducted in a well-ventilated area, preferably under
a chemical fume hood.[3][8][10] Eyewash stations and safety showers must be located close
to the workstation.[8][11]

» Personal Protective Equipment (PPE):

Table 5: Recommended Personal Protective Equipment

Protection Type Specification

Tightly fitting safety goggles or a face
Eye/Face shield.[3][9] Must conform to EN 166 (EU)
or NIOSH (US) standards.[3]

Chemical-resistant, impervious gloves.[3]
Skin Protective work clothing.[7][9] Fire/flame

resistant clothing may be necessary.[3]

| Respiratory | If vapors are generated or exposure limits are exceeded, use a full-face
respirator with a suitable filter (e.g., type ABEK EN14387).[3] |

Stability and Reactivity

» Reactivity: This product reacts with water, liberating toxic hydrogen chloride gas.[6][8] It may
also react with metals to produce highly flammable hydrogen gas.[10]

o Chemical Stability: The product is stable under standard ambient conditions (room
temperature). However, it is sensitive to moisture.[9][12]

e Incompatible Materials: Avoid contact with water, strong bases, alcohols, and strong
oxidizing agents.[6][8][9][11][12] Do not store in aluminum or galvanized containers.[1]
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e Hazardous Decomposition Products: Thermal decomposition can release irritating and toxic
gases and vapors, such as carbon oxides, hydrogen halides, and phosgene.[8][11]

Storage and Disposal

o Storage Conditions: Store in a cool, dry, and well-ventilated area in the original, tightly sealed
container.[3][9][10] Keep away from incompatible materials and foodstuff containers.[10]
Storage under an inert gas atmosphere is recommended, and some suppliers advise
refrigeration (2-8°C).[9][11][12] The storage area should be locked up.[3][6][10]

» Disposal: Disposal of 2-Bromobenzoyl chloride and its containers must be done through
an authorized hazardous waste collection point.[3][10] All local, regional, and national
regulations for hazardous waste disposal must be followed.[6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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